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Compound of Interest

Compound Name: Antibacterial agent 142

Cat. No.: B12400346 Get Quote

Efforts to compile a comprehensive technical guide on "Antibacterial agent 142" have

revealed a significant challenge: the lack of a definitive, scientifically validated identity for this

compound. While the commercial supplier MedChemExpress lists "Antibacterial agent 142"

under the catalog number HY-155357 and CAS number 3037009-24-5, this CAS number is not

registered in major chemical databases, including PubChem. This discrepancy makes it

impossible to definitively identify the compound and retrieve the necessary scientific literature

for a detailed technical guide.

Further investigation into the product page reveals a chemical structure represented by the

SMILES string: O=C(C1=NC=C(C=C1)F)NNC2=CC=C(C=C2)Cl. This structure corresponds to

(E)-N'-(4-chlorobenzylidene)-4-fluorobenzohydrazide. While this provides a potential identity for

"Antibacterial agent 142," there is no independent scientific literature that directly links this

specific compound to the generic name "Antibacterial agent 142" or the MedChemExpress

catalog number.

The available information from the supplier describes "Antibacterial agent 142" as an

aromatic hydrazide with bacteriostatic activity and the ability to inhibit biofilm formation. This

aligns with the general characteristics of the broader class of hydrazone compounds, to which

(E)-N'-(4-chlorobenzylidene)-4-fluorobenzohydrazide belongs. Scientific literature does report

on the synthesis and antibacterial properties of various hydrazone derivatives, and some

studies have explored compounds with similar structures. However, without a confirmed link,

any attempt to create a detailed technical guide on the discovery, synthesis, and specific

biological data of "Antibacterial agent 142" would be speculative.
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The Potential Candidate: (E)-N'-(4-
chlorobenzylidene)-4-fluorobenzohydrazide
Given the available information, we can provide a brief overview of what is known about the

potential, albeit unconfirmed, identity of "Antibacterial agent 142": (E)-N'-(4-

chlorobenzylidene)-4-fluorobenzohydrazide.

Synthesis
The synthesis of similar hydrazone compounds is well-documented in the scientific literature.

Generally, it involves a condensation reaction between a benzohydrazide and a substituted

benzaldehyde. In this specific case, the synthesis would likely involve the reaction of 4-

fluorobenzohydrazide with 4-chlorobenzaldehyde.

A general workflow for such a synthesis can be visualized as follows:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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